Cas no 1261682-23-8 (2-Fluoro-5-(2,4,5-trichlorophenyl)isonicotinaldehyde)

• Product Name: 2-Fluoro-5-(2,4,5-trichlorophenyl)isonicotinaldehyde
• CAS No: 1261682-23-8
• MF: C₁₂H₅Cl₃FNO
• MW: 304.531603574753
• CID: 4925017
• Update Time: 2025-10-28

2-Fluoro-5-(2,4,5-trichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(2,4,5-trichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H5Cl3FNO/c13-9-3-11(15)10(14)2-7(9)8-4-17-12(16)1-6(8)5-18/h1-5H
• InChI Key： KTNGNAWZOCUPQY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=NC(=CC=1C=O)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 4.3
• Topological Polar Surface Area: 30

Additional information on 2-Fluoro-5-(2,4,5-trichlorophenyl)isonicotinaldehyde

Comprehensive Overview of 2-Fluoro-5-(2,4,5-trichlorophenyl)isonicotinaldehyde (CAS No. 1261682-23-8)

In the realm of fine chemicals and pharmaceutical intermediates, 2-Fluoro-5-(2,4,5-trichlorophenyl)isonicotinaldehyde (CAS No. 1261682-23-8) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its fluorine and trichlorophenyl substituents, serves as a critical building block in organic synthesis, particularly in the development of agrochemicals and specialty materials. Researchers and industry professionals frequently search for terms like "synthesis of fluorinated isonicotinaldehydes" or "applications of trichlorophenyl derivatives," reflecting the growing demand for tailored chemical solutions.

The molecular structure of 2-Fluoro-5-(2,4,5-trichlorophenyl)isonicotinaldehyde combines a pyridine core with strategically placed halogen atoms, enhancing its reactivity and selectivity in cross-coupling reactions. This feature aligns with current trends in green chemistry and sustainable synthesis, where minimizing waste and optimizing atom economy are paramount. Searches for "halogenated pyridine derivatives in drug discovery" or "eco-friendly fluorination techniques" highlight the intersection of this compound with cutting-edge research priorities.

From a commercial perspective, CAS No. 1261682-23-8 is often explored for its potential in crop protection formulations, owing to the bioactivity imparted by its trichlorophenyl moiety. Industry reports and patent filings reveal a surge in queries such as "novel fungicides with fluorinated heterocycles" or "trichlorophenyl-based agrochemicals," underscoring its relevance in addressing global food security challenges. The compound's stability under varying pH conditions further makes it a candidate for advanced material science applications, including liquid crystals and polymer additives.

Analytical studies of 2-Fluoro-5-(2,4,5-trichlorophenyl)isonicotinaldehyde emphasize its spectroscopic signatures, such as distinct NMR peaks and mass fragmentation patterns, which are frequently cited in academic literature. Laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies often seek data on this compound, as evidenced by search trends like "characterization of fluorinated aldehydes" or "SAR of halogenated nicotinaldehydes." Such inquiries reflect the compound's role in accelerating drug design and material innovation.

In conclusion, 2-Fluoro-5-(2,4,5-trichlorophenyl)isonicotinaldehyde (CAS No. 1261682-23-8) exemplifies the convergence of synthetic utility and industrial applicability. Its alignment with green chemistry principles, agrochemical development, and material science advancements positions it as a compound of enduring interest. As research evolves, queries like "scalable synthesis of fluorinated heterocycles" or "trichlorophenyl derivatives in catalysis" will likely drive further exploration of this multifaceted molecule.